Cas no 127356-56-3 (ethyl 3-(3-methylbut-3-enyl)benzoate)
Ethyl 3-(3-methylbut-3-enyl)benzoate is a specialized ester compound featuring a benzoate core substituted with a 3-methylbut-3-enyl group at the 3-position. This structure imparts unique reactivity and functional versatility, making it valuable in organic synthesis and fragrance applications. The presence of the unsaturated isoprenoid side chain enhances its potential as an intermediate for further derivatization, including cyclization or polymerization reactions. Its ethyl ester group offers favorable solubility in organic solvents, facilitating handling in laboratory settings. The compound’s balanced lipophilicity and structural motifs make it suitable for research in flavor, fragrance, and pharmaceutical chemistry, where tailored aromatic esters are often required.
127356-56-3 structure
Product Name:ethyl 3-(3-methylbut-3-enyl)benzoate
CAS No:127356-56-3
MF:C14H18O2
MW:218.291524410248
MDL:MFCD01319581
CID:880382
Update Time:2026-04-29
ethyl 3-(3-methylbut-3-enyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 3-(3-methylbut-3-enyl)benzoate
- 4-(3-Carboethoxyphenyl)-2-methyl-1-butene
-
- MDL： MFCD01319581
- Inchi： InChI=1S/C14H18O2/c1-4-16-14(15)13-7-5-6-12(10-13)9-8-11(2)3/h5-7,10H,2,4,8-9H2,1,3H3
- InChI Key： JDWNCCIRUNJUIC-UHFFFAOYSA-N
- SMILES： CCOC(=O)C1=CC=CC(=C1)CCC(=C)C
Computed Properties
- Exact Mass: 218.13100
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
Experimental Properties
- PSA: 26.30000
- LogP: 3.37200
ethyl 3-(3-methylbut-3-enyl)benzoate Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
ethyl 3-(3-methylbut-3-enyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 200231-2g |
4-(3-carboethoxyphenyl)-2-methyl-1-butene |
127356-56-3 | 97% | 2g |
￡624.00 | 2022-03-01 | |
| Fluorochem | 200231-5g |
4-(3-carboethoxyphenyl)-2-methyl-1-butene |
127356-56-3 | 97% | 5g |
￡1543.00 | 2022-03-01 | |
| abcr | AB360184-1 g |
4-(3-Carboethoxyphenyl)-2-methyl-1-butene, 97%; . |
127356-56-3 | 97% | 1g |
€794.30 | 2023-06-20 | |
| abcr | AB360184-2 g |
4-(3-Carboethoxyphenyl)-2-methyl-1-butene, 97%; . |
127356-56-3 | 97% | 2g |
€1065.20 | 2023-06-20 | |
| abcr | AB360184-5 g |
4-(3-Carboethoxyphenyl)-2-methyl-1-butene, 97%; . |
127356-56-3 | 97% | 5g |
€2507.20 | 2023-06-20 | |
| abcr | AB360184-1g |
4-(3-Carboethoxyphenyl)-2-methyl-1-butene, 97%; . |
127356-56-3 | 97% | 1g |
€794.30 | 2025-02-21 | |
| abcr | AB360184-2g |
4-(3-Carboethoxyphenyl)-2-methyl-1-butene, 97%; . |
127356-56-3 | 97% | 2g |
€1065.20 | 2025-02-21 | |
| abcr | AB360184-5g |
4-(3-Carboethoxyphenyl)-2-methyl-1-butene, 97%; . |
127356-56-3 | 97% | 5g |
€2507.20 | 2025-02-21 | |
| Ambeed | A268902-1g |
4-(3-Carboethoxyphenyl)-2-methyl-1-butene |
127356-56-3 | 95+% | 1g |
$385.0 | 2024-04-25 | |
| A2B Chem LLC | AA42481-1g |
4-(3-Carboethoxyphenyl)-2-methyl-1-butene |
127356-56-3 | 97% | 1g |
$548.00 | 2024-04-20 |
ethyl 3-(3-methylbut-3-enyl)benzoate Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
127356-56-3 (ethyl 3-(3-methylbut-3-enyl)benzoate) Related Products
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- 731772-84-2(4-(3-Carboethoxyphenyl)-1-butene)
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- 100482-43-7(Benzoic acid,4-(2-methyl-2-propen-1-yl)-3,5-dipropyl-, ethyl ester)
- 731772-88-6(Ethyl 3-(2-methylprop-2-enyl)benzoate)
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